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Compound of Interest

Compound Name: 4-Chlorobenzhydryl chloride

Cat. No.: B046534 Get Quote

Essential Safety and Handling Guide for 4-
Chlorobenzhydryl Chloride
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 4-Chlorobenzhydryl chloride. It

includes detailed operational procedures and disposal plans to ensure safe laboratory

practices.

Chemical Overview and Hazards

4-Chlorobenzhydryl chloride (CAS No. 134-83-8) is a corrosive liquid that poses significant

health risks.[1][2] It is classified as a substance that causes severe skin burns and eye

damage.[1][2][3][4][5] Inhalation may lead to severe irritation of the respiratory tract, and

ingestion can cause gastrointestinal irritation.[6] The toxicological properties of this material

have not been fully investigated, warranting cautious handling at all times.[6]

Physical and Chemical Properties
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Property Value

Physical State Liquid[1]

Appearance Light yellow or clear slightly yellow[1][6]

Molecular Formula C13H10Cl2[6]

Molecular Weight 237.13 g/mol [6]

Boiling Point 159 - 160 °C @ 2 mmHg[1][6]

Flash Point > 110 °C (> 230 °F)[6]

Specific Gravity 1.240 g/cm³[1][6]

Solubility Immiscible with water[6]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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Body Part Recommended Protection Specifications

Hands Chemical-resistant gloves

Wear appropriate protective

gloves. The specific material

should be selected based on

the breakthrough time for 4-

Chlorobenzhydryl chloride.

Eyes/Face Safety goggles and face shield

Tightly fitting safety goggles

are essential.[2] A face shield

should be worn if there is a risk

of splashing.

Body Protective clothing

Wear appropriate protective

clothing to prevent skin

exposure.[6][7] This may

include a lab coat, apron, or a

chemical-resistant suit

depending on the scale of

work.

Respiratory Respirator

Use a NIOSH/MSHA approved

respirator if working in a poorly

ventilated area or if aerosols or

mists are generated.[8]

Operational Plan: Handling and Emergency
Procedures
1. Preparation and Handling:

Ventilation: Always handle 4-Chlorobenzhydryl chloride in a well-ventilated area,

preferably within a chemical fume hood.[3]

Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are

readily accessible and in close proximity to the workstation.[1][6]
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Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][6]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

amines.[1]

Handling: Avoid breathing vapor or mist.[6] Prevent contact with skin and eyes.[6] After

handling, wash hands and any exposed skin thoroughly.[1]

2. Spill and Emergency Response:

Minor Spills:

Evacuate the immediate area.

Wear the appropriate PPE as detailed above.

Absorb the spill with an inert material such as vermiculite, sand, or earth.[6]

Collect the absorbed material into a suitable, labeled container for disposal.[3][6]

Clean the spill area with a suitable solvent, followed by soap and water.

Major Spills:

Evacuate the laboratory and alert others.

Contact the institution's emergency response team immediately.

Do not attempt to clean up a large spill without proper training and equipment.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

Skin Contact: Immediately remove all contaminated clothing and shoes.[1] Flush skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[1][6]
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Inhalation: Move the victim to fresh air immediately.[1][6] If breathing is difficult, give

oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][3]

Disposal Plan
All waste containing 4-Chlorobenzhydryl chloride must be treated as hazardous waste.

Chemical Waste:

Collect all 4-Chlorobenzhydryl chloride waste, including unused material and solutions,

in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Contaminated Materials:

All disposable PPE (gloves, etc.), absorbent materials from spills, and any other

contaminated lab supplies must be collected in a separate, clearly labeled hazardous

waste container.

Contaminated clothing should be decontaminated or disposed of as hazardous waste.[2]

Final Disposal:

Dispose of all waste through an approved waste disposal plant in accordance with local,

state, and federal regulations.[1] Do not pour down the drain or dispose of in regular trash.

Workflow for Safe Handling of 4-Chlorobenzhydryl
Chloride
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Workflow for Safe Handling of 4-Chlorobenzhydryl Chloride
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Caption: Workflow for handling 4-Chlorobenzhydryl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. merckmillipore.com [merckmillipore.com]

3. echemi.com [echemi.com]

4. 4-Chlorobenzhydryl chloride | C13H10Cl2 | CID 241584 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. combi-blocks.com [combi-blocks.com]

6. 4-Chlorobenzhydrylchloride MSDS CasNo.134-83-8 [m.lookchem.com]

7. spectrumchemical.com [spectrumchemical.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Personal protective equipment for handling 4-
Chlorobenzhydryl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046534#personal-protective-equipment-for-handling-
4-chlorobenzhydryl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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